Cerebral Edema

Description

Cerebral edema is a life-threatening condition characterized by an abnormal accumulation of fluid within the brain parenchyma, leading to increased intracranial pressure (ICP). This fluid buildup can occur intracellularly (cytotoxic edema) or extracellularly (vasogenic edema), often resulting from various etiologies including trauma, stroke, tumors, infection, or metabolic disturbances. Elevated ICP can compromise cerebral perfusion, causing secondary brain injury and neurological deficits. Prompt diagnosis and management are crucial to prevent irreversible damage and improve patient outcomes.